![molecular formula C17H25N3O5S B2598735 N1-isopropyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide CAS No. 872862-77-6](/img/structure/B2598735.png)
N1-isopropyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide
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Description
N1-isopropyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H25N3O5S and its molecular weight is 383.46. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodology
The development of novel synthetic approaches for oxalamides and related compounds demonstrates the importance of these molecules in organic chemistry. For instance, a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via rearrangement sequences provides a useful formula for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016). This highlights the versatility of oxalamides in synthetic organic chemistry, potentially including the synthesis or modification of compounds like N1-isopropyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide.
Polymer Science
In polymer science, the radical polymerization of N-(2-hydroxypropyl)methacrylamide and its copolymerization with other monomers have been kinetically investigated, revealing the influence of the hydrophilic character of the polymerization medium on the polymer properties (Kopeček & Baẑilová, 1973). Although not directly related to this compound, this research underscores the significance of oxalamide derivatives in modifying polymer characteristics, suggesting potential applications in designing novel polymers with specific properties.
Material Science
Oxalamide-based compounds have been evaluated as nucleating agents for isotactic polypropylene, demonstrating the potential to influence the crystallization behavior of polymers (Deshmukh et al., 2016). This application is particularly relevant for materials engineering, where the control over polymer crystallization is crucial for tailoring material properties. The study of oxalamide motifs in nucleating agents suggests a broader application scope for oxalamide derivatives, including this compound, in materials science for enhancing polymer performance.
Properties
IUPAC Name |
N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-propan-2-yloxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O5S/c1-12(2)19-17(22)16(21)18-11-15-20(9-4-10-25-15)26(23,24)14-7-5-13(3)6-8-14/h5-8,12,15H,4,9-11H2,1-3H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HADTWBWGIYYDQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.